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Compound of Interest

Compound Name: SR 49059

Cat. No.: B1679262 Get Quote

Essential Safety and Handling Guide for SR
49059
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, use, and disposal

of SR 49059, a potent and selective non-peptide vasopressin V1A receptor antagonist.

Adherence to these protocols is essential to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While SR 49059 has demonstrated a good safety profile in clinical settings, it is imperative to

handle it with appropriate precautions in a laboratory setting.[1] The following PPE is

mandatory when handling SR 49059 in solid or solution form.

Table 1: Required Personal Protective Equipment (PPE) for Handling SR 49059
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Body Part Required PPE Specifications

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Face Face Shield

Recommended when there is

a risk of splashes or aerosols,

especially when handling

solutions.

Hands Nitrile Gloves

Inspect gloves for integrity

before use and change them

frequently.

Body Laboratory Coat Should be fully buttoned.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of SR 49059
and ensuring the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling Procedures

Preparation of Workspace: Ensure the work area (e.g., a chemical fume hood) is clean and

uncluttered.

Weighing: When weighing the solid form of SR 49059, use a balance within a chemical fume

hood to minimize inhalation exposure.

Solution Preparation: SR 49059 is soluble in DMSO up to 30 mM. When preparing solutions,

add the solvent to the solid slowly to avoid splashing.

Storage: Store SR 49059 at +4°C. For stock solutions, it is recommended to store them at

-20°C for up to one month or -80°C for up to six months to prevent degradation.[2] Aliquot

solutions to avoid repeated freeze-thaw cycles.[2]

Table 2: Chemical and Physical Properties of SR 49059
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Property Value

Molecular Weight 620.5 g/mol

Formula C₂₈H₂₇Cl₂N₃O₇S

Purity ≥98%

Solubility Soluble to 30 mM in DMSO

Storage Temperature +4°C

CAS Number 150375-75-0

Experimental Protocols
SR 49059 is a potent antagonist of the vasopressin V1A receptor and has been used in various

in vitro and in vivo studies.[3][4]

In Vitro Inhibition of AVP-Induced Human Platelet
Aggregation
This protocol is adapted from methodologies described in the literature.[3][5]

Prepare Platelet-Rich Plasma (PRP):

Collect human blood in tubes containing an anticoagulant.

Centrifuge the blood at a low speed to separate the PRP.

Pre-incubation with SR 49059:

Pre-incubate the PRP with varying concentrations of SR 49059 (or vehicle control, e.g.,

DMSO) for a specified time at 37°C.

Induce Aggregation:

Add Arginine Vasopressin (AVP) to the PRP to induce platelet aggregation.

Measure Aggregation:
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Monitor platelet aggregation using an aggregometer.

Data Analysis:

Calculate the IC₅₀ value for SR 49059, which is the concentration that inhibits 50% of the

AVP-induced platelet aggregation. The reported IC₅₀ for SR 49059 is approximately 3.7

nM.[3][5]

Signaling Pathway
SR 49059 acts by blocking the vasopressin V1A receptor, thereby inhibiting the downstream

signaling cascade initiated by the binding of Arginine Vasopressin (AVP).
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Caption: V1A receptor signaling pathway and the inhibitory action of SR 49059.

Disposal Plan
All waste materials contaminated with SR 49059 must be disposed of as hazardous chemical

waste.
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Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, gloves, weigh boats) in a

designated, labeled hazardous waste container.

Liquid Waste: Collect all solutions containing SR 49059 in a designated, labeled hazardous

liquid waste container. Do not pour down the drain.

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office. Follow all local, state, and federal regulations for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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